Cas no 52162-19-3 (Undecanoic acid, 11-cyano-, ethyl ester)

Undecanoic acid, 11-cyano-, ethyl ester structure
52162-19-3 structure
Product Name:Undecanoic acid, 11-cyano-, ethyl ester
CAS No:52162-19-3
MF:C14H25NO2
MW:239.353804349899
CID:360398
PubChem ID:19904861
Update Time:2025-04-19

Undecanoic acid, 11-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid, 11-cyano-, ethyl ester
    • ethyl 11-cyanoundecanoate
    • 52162-19-3
    • DTXSID80601170
    • SCHEMBL9355503
    • Inchi: 1S/C14H25NO2/c1-2-17-14(16)12-10-8-6-4-3-5-7-9-11-13-15/h2-12H2,1H3
    • InChI Key: FUNUKWGHJKIQIE-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCCCCCCCCC#N)=O

Computed Properties

  • Exact Mass: 239.18865
  • Monoisotopic Mass: 239.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09

Undecanoic acid, 11-cyano-, ethyl ester Related Literature

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